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N-(Hexacosanoyl)-sphinganine N-(Hexacosanoyl)-sphinganine Cer(D18:0/26:0), also known as C26DH cer, belongs to the class of organic compounds known as ceramides. These are lipid molecules containing a sphingosine in which the amine group is linked to a fatty acid. Thus, cer(D18:0/26:0) is considered to be a ceramide lipid molecule. Cer(D18:0/26:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Cer(D18:0/26:0) has been primarily detected in blood. Within the cell, cer(D18:0/26:0) is primarily located in the membrane (predicted from logP), endosome and intracellular membrane. Cer(D18:0/26:0) exists in all eukaryotes, ranging from yeast to humans. Cer(D18:0/26:0) participates in a number of enzymatic reactions. In particular, cer(D18:0/26:0) can be biosynthesized from sphinganine. Cer(D18:0/26:0) can also be converted into ins-1-p-cer(D18:0/26:0).
N-hexacosanoylsphinganine is a dihydroceramide compound having a hexacosanoyl group attached to the nitrogen atom. It has a role as a Saccharomyces cerevisiae metabolite. It is a N-acylsphinganine, a Cer(d44:0) and a N-(very-long-chain fatty acyl)-sphingoid base. It derives from a sphinganine.
Brand Name: Vulcanchem
CAS No.: 182362-38-5
VCID: VC0135184
InChI: InChI=1S/C44H89NO3/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-25-26-28-30-32-34-36-38-40-44(48)45-42(41-46)43(47)39-37-35-33-31-29-27-16-14-12-10-8-6-4-2/h42-43,46-47H,3-41H2,1-2H3,(H,45,48)/t42-,43+/m0/s1
SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCC(=O)NC(CO)C(CCCCCCCCCCCCCCC)O
Molecular Formula: C44H89NO3
Molecular Weight: 680.2 g/mol

N-(Hexacosanoyl)-sphinganine

CAS No.: 182362-38-5

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VCID: VC0135184

Molecular Formula: C44H89NO3

Molecular Weight: 680.2 g/mol

N-(Hexacosanoyl)-sphinganine - 182362-38-5

CAS No. 182362-38-5
Product Name N-(Hexacosanoyl)-sphinganine
Molecular Formula C44H89NO3
Molecular Weight 680.2 g/mol
IUPAC Name N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]hexacosanamide
Standard InChI InChI=1S/C44H89NO3/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-25-26-28-30-32-34-36-38-40-44(48)45-42(41-46)43(47)39-37-35-33-31-29-27-16-14-12-10-8-6-4-2/h42-43,46-47H,3-41H2,1-2H3,(H,45,48)/t42-,43+/m0/s1
Standard InChIKey NWERZHCPHDHUMO-WZYYJWNZSA-N
Isomeric SMILES CCCCCCCCCCCCCCCCCCCCCCCCCC(=O)N[C@@H](CO)[C@@H](CCCCCCCCCCCCCCC)O
SMILES CCCCCCCCCCCCCCCCCCCCCCCCCC(=O)NC(CO)C(CCCCCCCCCCCCCCC)O
Canonical SMILES CCCCCCCCCCCCCCCCCCCCCCCCCC(=O)NC(CO)C(CCCCCCCCCCCCCCC)O
Physical Description Solid
Description Cer(D18:0/26:0), also known as C26DH cer, belongs to the class of organic compounds known as ceramides. These are lipid molecules containing a sphingosine in which the amine group is linked to a fatty acid. Thus, cer(D18:0/26:0) is considered to be a ceramide lipid molecule. Cer(D18:0/26:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Cer(D18:0/26:0) has been primarily detected in blood. Within the cell, cer(D18:0/26:0) is primarily located in the membrane (predicted from logP), endosome and intracellular membrane. Cer(D18:0/26:0) exists in all eukaryotes, ranging from yeast to humans. Cer(D18:0/26:0) participates in a number of enzymatic reactions. In particular, cer(D18:0/26:0) can be biosynthesized from sphinganine. Cer(D18:0/26:0) can also be converted into ins-1-p-cer(D18:0/26:0).
N-hexacosanoylsphinganine is a dihydroceramide compound having a hexacosanoyl group attached to the nitrogen atom. It has a role as a Saccharomyces cerevisiae metabolite. It is a N-acylsphinganine, a Cer(d44:0) and a N-(very-long-chain fatty acyl)-sphingoid base. It derives from a sphinganine.
Synonyms N-[(1S,2R)-2-Hydroxy-1-(hydroxymethyl)heptadecyl]hexacosanamide; [R-(R*,S*)]-N-[2-Hydroxy-1-(hydroxymethyl)heptadecyl]hexacosanamide; C26-Dihydroceramide;
PubChem Compound 644245
Last Modified Nov 11 2021
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